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Safety Data Sheet Summary for 4-Cumylphenol

The following table summarizes the key hazard and identification information for 4-Cumylphenol according

to the latest available Safety Data Sheet [1].

Aspect Details

Product
Identifier

4-Cumylphenol [1]

Synonyms PCP, 4-cumylphenol [1]

CAS No. 599-64-4 [1]

Molecular
Formula

C₁₅H₁₆O [1]

Signal Word Warning [1]

Hazard
Statements

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye
irritation), H335 (May cause respiratory irritation), H361 (Suspected of damaging fertility

or the unborn child), H373 (May cause damage to organs through prolonged or
repeated exposure), H411 (Toxic to aquatic life with long lasting effects) [1]
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Physical and Chemical Properties

Understanding the physical characteristics is essential for safe laboratory handling and storage. The data for

4-Cumylphenol is as follows [1]:

Property Value / Description

Appearance White crystalline solid [1]

Melting Point 74 - 76 °C [1]

Boiling Point 335 °C [1]

Flash Point 160 °C [1]

Safe Handling and Control Measures

For researchers working with this compound, the following exposure controls and personal protective

equipment (PPE) are recommended [1]:

Engineering Controls: Use appropriate exhaust ventilation at places where dust is formed [1].

Eye/Face Protection: Safety glasses with side-shields conforming to recognized standards (e.g.,
EN166) [1].

Skin Protection: Wear protective gloves and impervious clothing. Gloves must be inspected prior to
use and properly disposed of after use [1].

Respiratory Protection: For nuisance exposures, use a particle respirator such as a type P95 (US)
or type P1 (EU EN 143). For higher level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges [1].

Toxicity Information and Regulatory Context

The toxicological profile of 4-Cumylphenol includes several important points [1]:

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation [1].
Specific Target Organ Toxicity (Repeated Exposure): The SDS indicates this hazard is present,

though it states "No data available" in section 11. The hazard statement H373 confirms it may cause
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organ damage through prolonged or repeated exposure [1].

Reproductive Toxicity: It is suspected of damaging fertility or the unborn child (H361) [1].
Mutagenicity: Tests conducted (Ames test and in vitro chromosome aberration test) yielded negative

results, indicating it did not show mutagenic activity under the tested conditions [1].
Carcinogenicity: The SDS notes that no component is identified as a probable, possible, or

confirmed human carcinogen by IARC at levels greater than or equal to 0.1% [1].

For chemical safety assessment, substances with hazards like damaging fertility (reprototoxicity) are

classified as CMR (Carcinogenic, Mutagenic, and Reprotoxic) substances. Handling such materials requires

strict adherence to safety protocols to minimize exposure [2].

Experimental Handling Workflow

For a visual guide to the core safety procedures when handling this chemical in a research setting, please

refer to the following workflow. This diagram synthesizes the key handling, storage, and emergency steps

from the SDS information [1].
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Start: Plan Experiment
with 4-Cumylphenol

Review SDS & Protocol

Don Personal Protective
Equipment (PPE)

Perform Manipulation
in Fume Hood

Store Material in
Cool, Tightly Closed Place Inhalation Exposure?

Accident?

Dispose of Waste via
Licensed Disposal Company Skin Contact?

No

Move to fresh air.
Consult physician.

Yes

Eye Contact?

No

Wash with soap
and water.

Consult physician.

Yes

Rinse eyes for 15 mins.
Consult physician.

Yes
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Core safety procedures for handling 4-Cumylphenol in a laboratory setting.

Key Considerations for Researchers

Isomer Specificity: The data provided is for the para- (4-) isomer of cumylphenol. The ortho- (o-)
isomer you asked about may have different physical, chemical, and toxicological properties. It is
crucial to obtain the specific SDS for the exact chemical structure you are using.

Regulatory Frameworks: The toxicity testing requirements for chemicals, including methods for
assessing developmental and reproductive toxicity, are established by regulatory bodies like the U.S.

EPA. These guidelines ensure a standardized and thorough evaluation of potential hazards [3].
Data Gaps: The SDS for 4-Cumylphenol notes that some toxicological properties "have not been

thoroughly investigated" [1]. This highlights the importance of applying the Precautionary Principle
in research—always minimize exposure, even when complete data is unavailable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 4- CUMYLPHENOL - Safety Data Sheet [chemicalbook.com]

2. oshwiki.osha.europa.eu/en/themes/carcinogenic-mutagenic-reprotoxic... [oshwiki.osha.europa.eu]

3. 4 METHODS FOR TOXICITY TESTING | Pesticides in the Diets of... [nap.nationalacademies.org]

To cite this document: Smolecule. [o-Cumylphenol safety data sheet research use]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1520211#o-cumylphenol-

safety-data-sheet-research-use]

Disclaimer & Data Validity:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1520211?utm_src=pdf-body-img
https://nap.nationalacademies.org/read/2126/chapter/6
https://www.chemicalbook.com/msds/4-cumylphenol.htm
https://www.smolecule.com/products/s1520211?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/4-cumylphenol.htm
https://oshwiki.osha.europa.eu/en/themes/carcinogenic-mutagenic-reprotoxic-cmr-substances
https://nap.nationalacademies.org/read/2126/chapter/6
https://www.smolecule.com/products/b1520211#o-cumylphenol-safety-data-sheet-research-use
https://www.smolecule.com/products/b1520211#o-cumylphenol-safety-data-sheet-research-use
https://www.smolecule.com/products/b1520211#o-cumylphenol-safety-data-sheet-research-use
https://www.smolecule.com/products/s1520211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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